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Cat. No.: B157559 Get Quote

An In-depth Technical Guide to 3-Chloropentane-2,4-dione (CAS: 1694-29-7)

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Chloropentane-2,4-dione, also widely known by its common synonym 3-

chloroacetylacetone, is a halogenated β-diketone with the CAS number 1694-29-7.[1][2] This

compound is a valuable and versatile intermediate in organic synthesis, finding applications in

the development of pharmaceuticals, agrochemicals, and novel materials.[3][4] Its chemical

utility is largely defined by two key structural features: the presence of a reactive chlorine atom

at the central carbon (C3) and its existence in a keto-enol tautomeric equilibrium.[2]

The chlorine atom acts as a good leaving group, rendering the C3 position highly susceptible to

nucleophilic attack and substitution, which allows for the straightforward synthesis of more

complex molecules.[2] Furthermore, like its parent compound acetylacetone, 3-chloropentane-
2,4-dione exhibits keto-enol tautomerism, a phenomenon that significantly influences its

reactivity and has been the subject of spectroscopic and computational studies.[2][5] This guide

provides a comprehensive overview of its chemical properties, synthesis, reactivity, and safety

protocols.

Chemical and Physical Properties
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3-Chloropentane-2,4-dione is typically a clear yellow to brown liquid.[3][5] A summary of its

key physical and chemical properties is presented below.

Property Value Source(s)

Molecular Formula C₅H₇ClO₂ [4][5][6]

Molecular Weight 134.56 g/mol [1][5][7]

Appearance
Clear yellow to very deep

brown liquid
[3][5][8]

Melting Point -15 °C [4][5][6]

Boiling Point 49-52 °C @ 18 mmHg [4][5][7]

Density
1.179 - 1.1921 g/mL at 20-25

°C
[5][7][9]

Refractive Index n20/D 1.483 [5][7][8]

Flash Point
54-56 °C (129.2-132.8 °F) -

closed cup
[5][7][10]

Water Solubility 7.65 g/L (at 20 °C) [5][6][9]

Vapor Pressure 15 hPa @ 20 °C [5][6][9]

pKa (Predicted) 6.77 ± 0.46 [4][5]

Storage Temperature 2-8 °C [6][7][10]

Identifiers and Spectral Data
Consistent identification is crucial in research and development. The primary identifiers for this

compound are listed below. Spectral data, including mass spectrometry and NMR, are

available through public databases such as the NIST WebBook and PubChem.[1][11]
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Identifier Value Source(s)

CAS Number 1694-29-7 [1][5][7]

EC Number 216-902-4 [1][6][10]

UNII XKV5PX3SLJ [1][4][5]

SMILES CC(=O)C(C(=O)C)Cl [1][3][7]

InChI
InChI=1S/C5H7ClO2/c1-

3(7)5(6)4(2)8/h5H,1-2H3
[1][3][7]

InChIKey
VLRGXXKFHVJQOL-

UHFFFAOYSA-N
[1][2][7]

Reactivity and Tautomerism
The chemical behavior of 3-chloropentane-2,4-dione is dominated by the interplay of its

dicarbonyl structure and the chloro-substituent.

Keto-Enol Tautomerism Like other β-dicarbonyl compounds, it exists as an equilibrium mixture

of its keto and enol forms.[2] The electron-withdrawing nature of the chlorine atom influences

this equilibrium.[2] Gas electron diffraction (GED) studies have shown that in the gas phase at

269 K, the compound exists entirely in its enol form, stabilized by an intramolecular hydrogen

bond.[2][12]

Keto Form
(3-Chloropentane-2,4-dione)

Enol Form
((3Z)-3-chloro-4-hydroxypent-3-en-2-one)

(Dominant in Gas Phase)

 Equilibrium 

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-2_4-pentanedione
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4774318.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/227153
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-2_4-pentanedione
https://www.chemicalbook.com/msds/3-chloro-2-4-pentanedione.htm
https://www.sigmaaldrich.com/SG/en/product/aldrich/227153
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-2_4-pentanedione
https://www.lookchem.com/ProductWholeProperty_LCPL435994.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4774318.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-2_4-pentanedione
https://cymitquimica.com/cas/1694-29-7/
https://www.sigmaaldrich.com/US/en/product/aldrich/227153
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-2_4-pentanedione
https://cymitquimica.com/cas/1694-29-7/
https://www.sigmaaldrich.com/US/en/product/aldrich/227153
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-2_4-pentanedione
https://www.benchchem.com/product/b157559
https://www.sigmaaldrich.com/US/en/product/aldrich/227153
https://www.benchchem.com/product/b157559?utm_src=pdf-body
https://www.benchchem.com/product/b157559
https://www.benchchem.com/product/b157559
https://www.benchchem.com/product/b157559
https://pubmed.ncbi.nlm.nih.gov/18321083/
https://www.benchchem.com/product/b157559?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Keto-Enol tautomerism of 3-chloropentane-2,4-dione.

Reactivity at C3 Position The introduction of a chlorine atom at the C3 position is a critical

structural feature that dictates its reactivity.[2] The chlorine atom is a good leaving group, which

makes the central carbon atom electrophilic and highly susceptible to nucleophilic substitution

reactions.[2] This enhanced reactivity makes the compound a versatile precursor for

synthesizing a wide range of more complex molecules and heterocyclic systems.[2]

Experimental Protocols
General Synthesis via Chlorination of Acetylacetone A common method for producing 3-
chloropentane-2,4-dione is through the direct chlorination of acetylacetone.[5] A

representative solvent-free, continuous flow process has been described.[5]

Methodology:

System Setup: A temperature-controlled reaction system is established with the pressure

adjusted to 1-2 atm.[5]

Reactant Introduction: Acetylacetone is introduced continuously via a metering pump at a

flow rate of 1 mol/h, and chlorine gas is introduced at a flow rate of 1.0 mol/h.[5]

Temperature Control: The initial reaction temperature is maintained at 15°C. During the

reaction, the temperature at the reactor outlet gradually increases to 35°C.[5]

Reaction Time: The contact time for the continuous reaction is strictly controlled to 20

seconds.[5]

Yield: The process demonstrates a reaction selectivity of 83.1% and a quantitative yield of

79.2% based on gas phase analysis after 1 hour of operation.[5]
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Synthesis Workflow

Reactants

Reaction Conditions
Product

Acetylacetone
(1 mol/h)

Solvent-Free
Temperature: 15-35°C

Pressure: 1-2 atm
Contact Time: 20s

Chlorine Gas
(1.0 mol/h)

3-Chloropentane-2,4-dione
(Yield: 79.2%)

Click to download full resolution via product page

Caption: Continuous flow synthesis of 3-chloropentane-2,4-dione.

Applications in Synthesis
The unique reactivity of 3-chloropentane-2,4-dione makes it a valuable building block in

various synthetic pathways.

Precursor for Redox-Active Ligands: A primary application is in the synthesis of

tetrathiafulvenyl-acetylacetonate (TTFSacacH), which is a precursor to novel redox-active

ligands for creating advanced materials and metal complexes.[4][5][7][10]

Heterocyclic Chemistry: It is a crucial reactant in the preparation of important heterocyclic

scaffolds like thiazoles (via Hantzsch synthesis), pyrazoles, and isoxazoles, which are

significant in medicinal chemistry.[2]

Pharmaceutical and Agrochemical Intermediate: Its ability to undergo nucleophilic addition

and condensation reactions makes it a versatile intermediate in the broader production of

pharmaceuticals and agrochemicals.[3]
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Role as a Synthetic Intermediate

Synthetic Applications

3-Chloropentane-2,4-dione

Tetrathiafulvenyl-acetylacetonate
(TTFSacacH)

 Precursor for
Redox-Active Ligands 

Heterocyclic Compounds
(e.g., Thiazoles)

 Building Block 

Pharmaceutical & Agrochemical
Intermediates

 Versatile Intermediate 

Click to download full resolution via product page

Caption: Key synthetic applications of 3-chloropentane-2,4-dione.

Safety and Handling
3-Chloropentane-2,4-dione is a flammable and irritating compound that requires careful

handling.

GHS Hazard Information:
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Category Code(s) Description Source(s)

Pictograms

GHS02 (Flame),

GHS07 (Exclamation

Mark)

[5]

Signal Word Warning [5][7][10]

Hazard Statements
H226, H315, H319,

H335

Flammable liquid and

vapor. Causes skin

irritation. Causes

serious eye irritation.

May cause respiratory

irritation.

[1][5][7]

Precautionary

Statements

P210, P261, P280,

P302+P352,

P305+P351+P338,

P403+P235

Keep away from

heat/sparks. Avoid

breathing vapors.

Wear protective

gloves/eye protection.

IF ON SKIN: Wash

with plenty of water. IF

IN EYES: Rinse

cautiously with water.

Store in a well-

ventilated place. Keep

cool.

[5][6][8]

Handling and Storage:

Handling: Use in a well-ventilated area.[6][13] Wear appropriate personal protective

equipment (PPE), including gloves and eye protection.[6][10] Avoid contact with skin and

eyes, and avoid inhalation of vapor or mist.[6] Keep away from heat, sparks, and open

flames.[6] Use non-sparking tools and take measures to prevent the buildup of electrostatic

charge.[6][13]

Storage: Store in a cool place, with a recommended storage temperature of 2-8°C.[6][7][8]

Keep containers tightly closed in a dry and well-ventilated area.[6][13]
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Incompatible Materials: Avoid contact with strong bases and strong oxidizing agents.[6][9]

First Aid Measures:

Skin Contact: Wash off with soap and plenty of water. Consult a physician.[6]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician.[6]

Inhalation: Move person to fresh air. If breathing is difficult, seek medical attention.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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